Cas no 78449-68-0 (1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl-)

• Product Name: 1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl-
• CAS No: 78449-68-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 553151
• PubChem ID: 12685486
• Update Time: 2025-04-19

1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 1-ethyl-4-methyl-
• 1H-Imidazole-5-carboxylicacid,1-ethyl-4-methyl-(9CI)
• 1-ethyl-4-methyl-1H-Imidazole-5-carboxylic acid
• 3-ethyl-5-methylimidazole-4-carboxylic acid
• 78449-68-0
• DTXSID20506852
• SCHEMBL7987138

• Inchi： 1S/C7H10N2O2/c1-3-9-4-8-5(2)6(9)7(10)11/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： IVRLKXWMRLCMPV-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N=CN1CC)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles